The dispersion and attenuation of seismic-wave propagation induced by ‘squirt flow’ effects in hydrocarbon-saturated reservoirs are significantly affected by their rock properties and fluid content. In this study, we analyse the frequency-dependent velocity, attenuation, and seismic responses when fractured porous rock is saturated with two immiscible fluids. First, when considering reservoir wettability, we calculate the effective fluid viscosity using a stable parameter, the capillary pressure, and a lattice Boltzmann model (LBM)-based relative permeability equation, which is a function of the saturation and viscosity ratio of the immiscible two-phase fluid. Then, we explore the frequency-dependent effects of fractured porous rocks saturated with two immiscible fluids under different cases of viscosity ratios and capillary pressure parameters by employing the Chapman model from the dynamic equivalent-medium theory. Then, we use a four-layer model to analyse the frequency-dependent seismic responses. The results show that the characteristics of frequency-dependent velocity and attenuation are both affected by the wettability, capillary pressure parameter, saturation, and viscosity ratio. The frequency-dependent features are greatly influenced by the capillary pressure parameter and viscosity ratio. For a larger viscosity ratio and lower capillary parameter, a dispersive effect can occur in the seismic frequency band. This indicates that the velocity dispersion anomalies are sensitive to wettability, capillary pressure parameter and viscosity ratio and should not be neglected. Synthetic seismic records demonstrate that the seismic reflection signatures, such as the waveform, amplitude, and reflective travel time, at the interfaces for saturated reservoirs are significantly affected by wettability and saturation. The numerical modeling helps to improve the wave propagation in rocks saturated by two immiscible fluids.

Clathrate or gas hydrates have gained tremendous interest due to their potential applications in various industries and flow assurance problems in the oil and gas sector. In both directions, salinity plays an essential role in controlling the kinetics/thermodynamics of hydrate formation/dissociation. Therefore, it is critical to understand: (i) the exact impact of salts, either as promoters or inhibitors of hydrate formation and their mechanism of action, (ii) exclusion or inclusion of salts from the gas hydrate framework, and (iii) factors determining the effect of salts (e.g., pressure, temperature, type of guest molecules, and hydrate structures). This review gathers the macro and microscopic level literature while incorporating the experimental and molecular dynamic simulations to explain the conflicting views on the effect of salt ions in gas hydrate research. The overall objective of this review is to fill the knowledge gap between experimental and theoretical efforts examining the influence of salt chemistry on hydrate nucleation, growth and dissociation phenomena.

Permeability is a crucial parameter determining methane gas recovery. Hydrate reformation has a significant impact on reservoir permeability during methane hydrate (MH) exploitation and it is often ignored. In this paper, the effect of hydrate reformation on gas permeability was investigated by remolded cores with different hydrate saturations and effective stresses. The results show that hydrate reformation exacerbates the heterogeneous distribution and reduces the reservoir permeability. The permeability damage rate (PDR) of hydrate reformation is greater than the hydrate first formation owing to the inhomogeneity of water caused by hydrate decomposition. When hydrate saturation is increased from 22.26% to 40.44%, the PDR range caused by hydrate formation varies from 19.89% to 98.02%. In addition, the permeability after hydrate decomposition decreases with increasing effective stress. When the effective stress is absent or small, the permeability after secondary decomposition is lower than the first decomposition at the same hydrate saturation. However, the opposite is true when the effective stress is reached 3 MPa. Due to the memory effect of MH in marine sediments, the hydrate reformation induction time is shorter and the reformation rate is faster. However, the gas consumption of the hydrate reformation is less than the first, causing lower hydrate saturation. This work supports the exploitation of gas hydrate and numerical simulation studies in marine sediments.

Extended-reach wells have been widely applied to efficient development of oil and gas resources in complex areas such as oceans, beaches, lakes and mountains. Extended-reach drilling has the characteristics of many constraints, high implementation difficulty and high operation risk, and the accurate prediction of tubular extension limits and operation risks is very significant for safe drilling. Firstly, local tubular deflection curves and additional contact forces due to discontinuity effects are firstly deduced, and an amended torque & drag model of tubular strings is built. Secondly, a dynamic inversion method of friction factors was presented by introducing the weight function related to well depth and considering the difference of friction factors on cased and open-hole sections. Next, a dynamic prediction of tubular extension limit and operation risk is built by combining the amended tubular mechanical model, inversion model of friction factors. At last, the above theoretical models are applied to a case study. The results indicate that curvature discontinuity and stiffness discontinuity increase contact forces obviously in build-up and azimuth turning sections, which further increase friction force and torque a lot. The long-term, short-term and real-time tubular extension limits and operation risks can be obtained by setting different values of p.

Tight sandstone gas reservoir normally has a poor pore connectivity and a low productivity of single layer production, and the multilayer co-production technique has received increasing attention to improve its recovery in recent years. However, the range and impact of geological conditions are still unclear, leading to a challenging comprehensive evaluation of multilayer co-production compatibility. In this study, the impact of a series of factors on multilayer tight gas production is discussed by numerical simulation in detail, and their compatibility thresholds are determined. The variable weight based fuzzy comprehensive evaluation (VW-FCE) method is constructed, and a co-production compatibility index (CCI) is further proposed for multilayer tight gas reservoir co-production evaluation, with an application to Daning-jixian tight gas reservoirs for verification. The results show that thickness, permeability, reservoir pressure, and gas saturation are the key factors affecting the co-production, and the 10-year cumulative gas production contribution of the lower sandstone increases with the increase of each parameter ratio between the lower and the upper sandstones. When the properties of two co-production layers are similar, their compatibility is mainly impacted by the formation pressure and gas saturation variations. Otherwise, their compatibility is controlled by the formation thickness and permeability. The CCI values for multilayer co-production is 0.6–1, and the gas production capacity shows a positive exponential relationship with the evaluation index. The proposed method is verified by comparing with the actual production data from typical wells of tight sandstone gas co-production in the Daning-Jixian area, which indicates that the CCI is appropriate to evaluate the co-production compatibility of multiplayer tight gas reservoir, and provide theoretical supports for tight gas co-production.

To investigate the influence of the inhomogeneity and uncertainty of porosity and permeability on gas production, a mathematical model for shale gas nonlinear seepage problem with random distributions of inhomogeneous equivalent porosity and permeability is established. Based on the statistical characteristic of the artificial fracture density distribution and incompletely controllable hydraulic fracturing technology, the random distribution models of continuous inhomogeneous equivalent porosity and permeability are proposed to simulate the uncertainty of the porosity and permeability distribution in SRV. Coupled with multi-scale flow and adsorption effects, a mathematical model of shale gas nonlinear seepage problem is presented to address the inhomogeneity and uncertainty of equivalent porosity and permeability. By Boltzmann transformation and local homogenization approximation, a semi-analytical method and the corresponding explicit iterative scheme are developed.Simulation results match well with field data, which verifies the validity of the presented mathematical model and approach. The morphology of the SRV has significant influence on gas production, followed by the uncertainly of the permeability distribution and the hydraulic fracture half-length. When the horizontal width reaches its maximum in the front part of the macro-fracture zone, shale gas production reaches its peak and increases by 60%. The uncertainty of the permeability distribution is resulted from the deviation of the hydraulic fracture. As the deviation angle increases from 0° to 10°, shale gas production drops by 16%. The greater the gas production, the bigger the drop rate. When the hydraulic fracture half-length is 50 m, gas production reaches its peak, however it drops by 13% if the hydraulic fracture half-length increases to 70 m.

CO2 intrusion has a crucial effect on the pore structure of mineral-bearing coal. In this study, we selected long flame coal, lean coal, and anthracite after CO2 adsorption at different pressures and tested the coal samples using X-ray diffraction, mercury intrusion porosimetry, and N2 (77 K) adsorption methods. The tests were conducted to determine the variations in mineral content, pore structure, and fractal characteristics. The results showed that supercritical CO2 had a greater ability to dissolve minerals in coal than that of subcritical CO2. Although the total pore volume and BET specific surface area gradually increased with the increase in CO2 intrusion pressure in coal, the transformation of different pores and partial new pores caused by the dissolution of minerals and the adsorption swelling of coal matrix caused the micro-macropores in the three coal samples to exhibit different trends. The pore surface roughness and pore structure complexity of seepage pore in the long-flame coal after CO2 adsorption increased while those of the lean coal and anthracite decreased. Meanwhile, CO2 intrusion caused the surface of the adsorption pore in coal to become smooth, and the pore structure was more regular, except for the lean coal. A conceptual model of the mineral-bearing coal was developed to describe the relationship between the mineral composition and pore structure induced by CO2 intrusion. These findings help to understand the transformation effect of CO2 on coal seams. Thus, a higher CO2 injection pressure should be used to obtain a larger injection volume and shorter injection time during CO2 storage implementation.

Bypass pigging technology is an emerging strategy with promising potential to reduce the velocity of pipeline inspection gauge (PIG) and mitigate pigging-induced slug volume for oil and gas transportation systems. Nonetheless, the critical issue of bypass pigs being blocked in pipelines is a major concern for wide implementations of this new technology. To this end, this study newly proposes an intelligent self-regulated bypass pig prototype by developing an internal bypass regulating module to enhance the anti-blocking capability for pigging operations. To facilitate the optimal design of the bypass regulating module, force variation characteristics of the bypass valve in blocked bypass pigs are of great significance. Accordingly, this study thoroughly investigates bypass valve forces for bypass pigging under the blockage status both experimentally and numerically. The experimental results show that an increase in gas velocity can almost linearly increase the valve force, which is mainly affected by the driving gas flow rate. Specifically, when the gas velocity increases from 1.26 to 4.4 m/s, the valve force can be increased from 1.46 to 12.88 N on average. In addition, a CFD-based numerical model was developed and experimentally validated to calculate valve forces. The numerical model, which has the mean bias error below −0.886 N with the index of agreement over 0.98, can be used as an effective approach to valve force analyses. Finally, the optimal design scheme for bypass pigging with anti-blocking capability was proposed, which can considerably facilitate the secure and efficient pigging performance and natural gas transportation.

A series of isotropic and triaxial compression tests was conducted on artificial methane hydrate-bearing fine-grained sediment (HBFS) specimens prepared via the excess-gas method. It is shown that the swelling index decreases and the yield stress increases linearly with the increase of the hydrate saturation, whereas the compression index is practically independent of hydrate saturation. The HBFS generally exhibits strain-hardening behavior, though strain-softening behavior may occur at low confining net stress and high hydrate saturation. The presence of hydrate can increase the stiffness and shear strength of the HBFS to various degrees, depending upon the applied confining net stress. It is revealed that the effect of hydrate cementation on the shear strength is weakened under high confining net stress conditions, owing to the deterioration of hydrate cementation. The hydrate cementation can influence the shear dilatancy of the HBFS, an effect that becomes less pronounced as the applied confining net stress increases. Based on the experimental results, empirical formulations are developed for the yield stress, strength, and shear dilatancy of the HBFS. The experimental results provide a comprehensive dataset for validating the constitutive models of HBFS.

The gas extraction environment in coal seam exhibits uniaxial strain condition with constant overlying strata stress and horizontal strain. Simulating this environment in laboratory often ignores true triaxial stress state, so the difference in horizontal stresses reduction and the accompanying permeability evolution remain ambiguous. Therefore, this study conducted the true triaxial stress and permeability response tests simulating gas extraction environment under shallow and deep in-situ stress conditions. To quantify gas adsorption effect, the adsorbed (CO2) and non-adsorbed (He) gases were also used. The results indicated that the intermediate and minimum principal stresses, i.e., σ2 and σ3, exhibited a linear decreasing trend during gas depletion, but showed more decreases in stress when the intermediate and minimum principal strains, i.e., ε2 and ε3, recover under high gas pressure depletion. High true triaxial stress enhanced the compressibility of pores and fractures in coal, resulting in low horizontal deformation and stress reduction gradient during gas depletion. Similarly, the reduction gradient of σ2, mσ2, was less than that of σ3. This suggested that the difference between horizontal stresses also increased during coalbed methane (CBM) extraction, which exacerbated the risk of coal body damage. For different gas depletion, the stress reduction gradient exhibited mHe 1, which was related to the relative affinity of different gas species for the adsorption medium. A significant matrix shrinkage effect resulted in a more pronounced stress reduction. For permeability, the permeability increased exponentially during CO2 depletion, while the permeability of helium exhibited a decreasing followed by an increase with decreasing gas pressure. This is related to the competing mechanism and synergistic effect of the adsorptive gas desorption, effective stress effect, and slippage effect. We quantified the contribution and mechanism of the three to the permeability separately. The permeability anisotropy ratio (Ar) decreased exponentially during gas depletion.